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(3'->5')-dinucleotides and analogues
(3'→5')-Dinucleotides and their analogues are important molecular building blocks widely utilized in various biochemical, pharmaceutical, and biotechnological applications. These compounds consist of two nucleotide units linked through a 3'→5' phosphodiester bond, forming oligonucleotides with unique structural features. They play significant roles in molecular biology research due to their potential as DNA repair intermediates, substrates for enzymes such as RNA polymerase and reverse transcriptase, and as templates for the synthesis of larger nucleic acid sequences.
In pharmaceutical development, (3'→5')-dinucleotides and analogues have shown promise as therapeutic agents. For instance, certain analogues can serve as selective inhibitors of viral replication or as antisense oligonucleotides targeting specific genetic mutations. Their application in gene therapy also opens up possibilities for treating various diseases by modulating gene expression.
Structurally, these molecules exhibit enhanced stability and reduced immunogenicity compared to their naturally occurring counterparts, making them attractive candidates for drug design. Additionally, modifications such as 2'-fluoro or 2'-deoxy substitutions can further improve their properties, leading to the creation of more effective therapeutic agents.

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Diammonium Hydrogen Citrate: A Key Excipient in Pharmaceutical FormulationsDiammonium Hydrogen Citrate: A Key Excipient in Pharmaceutical Formulations Introduction to Diammonium Hydrogen Citrate Diammonium hydrogen citrate (DHCA) is a widely used excipient in the pharmaceutical industry, known for its versatility and effectiveness in various drug formulations. As a salt derived from citric acid, DHCA plays a critical role in enhancing the stability, solubility, and...
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Novel Applications of Sodium Cyclamic Acid in Biopharmaceuticals: A ReviewNovel Applications of Sodium Cyclamic Acid in Biopharmaceuticals: A Review Introduction to Sodium Cyclamic Acid Sodium cyclamic acid, a chemical compound with the formula C7H10N3O4S, has garnered significant attention in recent years due to its diverse applications in biomedicine and pharmaceuticals. This review explores the novel uses of sodium cyclamic acid in biopharmaceuticals, highlighting...
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15-keto Bimatoprost: A Novel Derivative in Chemical Biopharmaceuticals15-keto Bimatoprost: A Novel Derivative in Chemical Biopharmaceuticals Introduction to 15-keto Bimatoprost 15-keto Bimatoprost represents a significant advancement in the field of chemical biopharmaceuticals, offering unique properties that make it a promising candidate for various therapeutic applications. As a derivative of Bimatoprost, a well-known prostaglandin analog used in ophthalmology,...
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Structural and Pharmacokinetic Properties of 1-Propoxydodecane in Chemical BiopharmaceuticalsStructural and Pharmacokinetic Properties of 1-Propoxydodecane in Chemical Biopharmaceuticals Introduction to 1-Propoxydodecane 1-Propoxydodecane is a chemical compound that has garnered significant attention in the fields of chemistry and biomedicine due to its unique structural properties and potential applications in drug delivery systems. This article delves into the structural features,...
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(S)-Quinuclidin-3-amine Dihydrochloride: A Novel Compound in Chemical Biopharmaceuticals(S)-Quinuclidin-3-amine Dihydrochloride: A Novel Compound in Chemical Biopharmaceuticals Introduction to (S)-Quinuclidin-3-amine Dihydrochloride (S)-Quinuclidin-3-amine Dihydrochloride is a synthetic chemical compound that has gained significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule serves as a promising lead compound due to its unique structural...